6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 6-(4-ethoxyphenyl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4O2S/c1-2-23-15-10-8-13(9-11-15)17-21-22-16(19-20-18(22)25-17)12-24-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3
• InChI Key: RWGYYCVHLGKKIX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=CC=CC=C4

Description

6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of triazolothiadiazoles, which have been extensively studied for their potential medicinal applications.

Mechanism of Action

The exact mechanism of action of 6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act through the inhibition of key enzymes and receptors in the body. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been reported to act on the GABA-A receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been reported to have antioxidant properties, which can help to reduce oxidative stress in the body. Furthermore, it has been shown to have anticonvulsant effects, which can help to reduce seizures in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad range of potential applications. It has been shown to have activity against a range of different targets, which makes it a versatile compound for research purposes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. This can make it difficult to design experiments that target specific pathways or receptors.

Future Directions

There are several potential future directions for research involving 6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosages and treatment regimens for this compound in cancer models. Another area of interest is its potential use in the treatment of neurological disorders such as epilepsy. Further studies are needed to determine the exact mechanism of action of this compound on the GABA-A receptor. Additionally, there is potential for this compound to be used in the development of new antimicrobial agents. Further studies are needed to determine its activity against a range of different bacterial and fungal strains.

Synthesis Methods

The synthesis of 6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-ethoxybenzaldehyde with thiocarbohydrazide in the presence of acetic acid to form 4-ethoxysemicarbazide. This intermediate compound is then reacted with 2-(chloromethyl)phenyl ether in the presence of potassium carbonate to form the final product. The yield of this synthesis method is reported to be around 85%.

Scientific Research Applications

6-(4-Ethoxyphenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential medicinal applications. It has been reported to have anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. Furthermore, it has also been reported to have potential use in the treatment of neurological disorders such as epilepsy.